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Compound of Interest

Compound Name: 4-Methyl-2-hexanol

cat. No.: 83369324

An In-depth Technical Guide to 4-Methyl-2-hexanol
CAS Number: 2313-61-3

This technical guide provides a comprehensive overview of 4-Methyl-2-hexanol, a chiral
secondary alcohol of significant interest to researchers, scientists, and professionals in drug
development. This document details its chemical and physical properties, established synthetic
methodologies, and its applications as a chiral building block in organic synthesis.

Chemical and Physical Properties

4-Methyl-2-hexanol, with the CAS number 2313-61-3, is a branched-chain aliphatic alcohol.[1]
[2][3][4][5] Its structure contains two stereocenters, making it a subject of interest in the field of
stereochemistry.[1] The physical and chemical properties of 4-Methyl-2-hexanol are
summarized in the table below.
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Property Value Reference(s)
CAS Number 2313-61-3 [1][2][4]
Molecular Formula C7H160 [1103114]
Molar Mass 116.20 g/mol [1112][3]
IUPAC Name 4-methylhexan-2-ol [1]
Density ~0.817 g/cm3 [1][6]
Boiling Point 152.0to 153.0 °C @ 760 2]
mmHg (est.)
Flash Point 125.00 °F (51.60 °C) (est.) [2]
Water Solubility 4725 mg/L @ 25 °C (est.) [2]
logP (Octanol/Water) 2.055 (est.) [2]
Vapor Pressure 1.282 mmHg @ 25 °C (est.) [2]

Synthesis of 4-Methyl-2-hexanol

The synthesis of secondary alcohols like 4-Methyl-2-hexanol is commonly achieved through
methods such as the reduction of a corresponding ketone or via a Grignard reaction. The
Grignard reaction represents a fundamental and versatile method for C-C bond formation in
organic chemistry.[1]

General Synthetic Routes

o Grignard Reaction: This approach involves the reaction of an appropriate Grignard reagent
(an organomagnesium halide) with an aldehyde. For the synthesis of 4-Methyl-2-hexanol,
this would typically involve the reaction of acetaldehyde with a Grignard reagent derived from
1-bromo-3-methylpentane, or the reaction of isovaleraldehyde (3-methylbutanal) with
ethylmagnesium bromide.[7]

e Reduction of 4-Methyl-2-hexanone: This precursor ketone can be reduced to 4-Methyl-2-
hexanol using various reducing agents. Industrial processes may use heterogeneous
catalysts like palladium on carbon (Pd/C) or Raney nickel under hydrogen pressure.[1]
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Experimental Protocol: Grighard Synthesis

The following is a representative protocol for the synthesis of a secondary alcohol via the
Grignard reaction, adapted for the synthesis of 4-Methyl-2-hexanol from isovaleraldehyde and
ethylmagnesium bromide. This reaction must be conducted under anhydrous (dry) conditions
as Grignard reagents react with water.

Materials:

Magnesium turnings

Anhydrous diethyl ether or tetrahydrofuran (THF)

Ethyl bromide

Isovaleraldehyde (3-methylbutanal)

lodine crystal (as an initiator)

Saturated aqueous ammonium chloride (NH4Cl) solution

Anhydrous magnesium sulfate (MgSQOa)
Procedure:
o Preparation of the Grignard Reagent (Ethylmagnesium Bromide):

o Athree-necked, round-bottom flask equipped with a reflux condenser, a dropping funnel,
and a magnetic stirrer is dried in an oven and assembled while hot to prevent moisture
ingress. A drying tube (containing CacClz) is placed atop the condenser.

o Magnesium turnings are placed in the flask.

o A solution of ethyl bromide in anhydrous diethyl ether is prepared and placed in the
dropping funnel.

o A small portion of the ethyl bromide solution is added to the magnesium. The reaction is
initiated, which may be evidenced by bubble formation or a change in color. A small crystal
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of iodine or gentle heating may be required to start the reaction.

o Once initiated, the remaining ethyl bromide solution is added dropwise at a rate that
maintains a gentle reflux.

o After the addition is complete, the mixture is refluxed for an additional 15-30 minutes to
ensure complete reaction of the magnesium.

o Reaction with Aldehyde:
o The flask containing the Grignard reagent is cooled in an ice bath.

o A solution of isovaleraldehyde in anhydrous diethyl ether is added dropwise from the
dropping funnel to the cooled Grignard reagent with continuous stirring.

o After the addition is complete, the reaction mixture is allowed to warm to room
temperature and stirred for an additional 30 minutes.

e Hydrolysis (Workup):

o The reaction mixture is slowly and carefully poured into a beaker containing a mixture of
crushed ice and a saturated aqueous solution of ammonium chloride, while stirring
vigorously. This step quenches the reaction and hydrolyzes the magnesium alkoxide
intermediate.

o The resulting mixture is transferred to a separatory funnel. The aqueous layer is separated
and extracted with diethyl ether.

o The organic layers are combined, washed with brine (saturated NaCl solution), and then
dried over anhydrous magnesium sulfate.

e Purification:
o The drying agent is removed by filtration.

o The diethyl ether is removed from the filtrate using a rotary evaporator.
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o The crude 4-Methyl-2-hexanol product is then purified by fractional distillation under
reduced pressure.

Visualization of Synthetic Workflow

The following diagram illustrates the key stages of the Grignard synthesis of 4-Methyl-2-
hexanol.
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Caption: Workflow for the Grignard synthesis of 4-Methyl-2-hexanol.

Applications in Research and Drug Development

As a chiral secondary alcohol, 4-Methyl-2-hexanol serves as a valuable intermediate and
building block in organic synthesis.[1]

« Chiral Building Block: The presence of two stereocenters makes this molecule a useful chiral
precursor for the stereoselective synthesis of more complex organic molecules.[1] This is
particularly important in pharmaceutical and agrochemical research, where the biological
activity of a compound is often dependent on its specific stereochemistry.
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o Stereochemical Studies: Its structure is a good model for investigating how chirality
influences physical properties and chemical reactivity. Researchers can use it to study the
mechanisms of reactions such as oxidation, esterification, and dehydration, and to
understand steric effects in organic reactions.[1]

e Pheromone Synthesis: Related branched-chain alcohols are components of insect
pheromones. For instance, (3S,4S)-4-methyl-3-hexanol is a synergist for the aggregation
pheromone of the almond bark beetle.[8] The synthetic methodologies used for 4-Methyl-2-
hexanol are applicable to the synthesis of these biologically active compounds.[1]

o Broader Context of Branched Alcohols: As a class, branched alcohols are investigated for
their potential as biofuels due to their higher energy density and lower hygroscopicity
compared to straight-chain alcohols.[1] They are also key intermediates in the chemical
industry for producing plasticizers, lubricants, and surfactants.[1]

In conclusion, 4-Methyl-2-hexanol is a significant compound for chemical research, offering a
platform for studying stereochemistry and serving as a versatile building block for the synthesis
of complex, biologically active molecules. Its synthesis and properties are well-characterized,
making it a reliable tool for professionals in organic chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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